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Compound of Interest

Compound Name: 25I-NBF hydrochloride

Cat. No.: B592884

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
document provides a comprehensive, step-by-step guide for the safe disposal of 25I-NBF
hydrochloride, a potent phenethylamine derivative used in forensic and research applications.
[1][2] Due to the absence of a specific Safety Data Sheet (SDS) for 25I-NBF hydrochloride,
this guidance is synthesized from general best practices for hazardous chemical waste
disposal and data from structurally related compounds. It is imperative to handle this
compound with extreme caution, assuming it to be highly toxic.

I. Hazard Assessment and Personal Protective
Equipment (PPE)

Given that 251-NBF hydrochloride is a potent psychoactive compound intended for research,
it should be treated as a hazardous substance.[3][4] An SDS for the related compound 25I-
NBOMe (hydrochloride) indicates high acute toxicity if swallowed, in contact with skin, or
inhaled.[5] Therefore, appropriate PPE is mandatory.

Required Personal Protective Equipment:
e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect from spills.
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o Respiratory Protection: A fit-tested respirator may be necessary if handling the powder
outside of a fume hood.

Il. Waste Segregation and Container Management

Proper segregation and containment are the first steps in the disposal process to prevent
accidental reactions and exposures.

o Waste Identification: All waste containing 25I-NBF hydrochloride must be classified as
hazardous chemical waste.

o Container Selection: Use only designated, leak-proof, and chemically compatible containers
with secure screw-on caps.[6][7] Containers should be in good condition, free of cracks or
rust.[8]

» Labeling: Every waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "25I-NBF hydrochloride," and the approximate concentration and
quantity.[7][9] Do not use abbreviations or chemical formulas.[7][8]

e Segregation: Do not mix 25I-NBF hydrochloride waste with other incompatible waste
streams such as acids, bases, or oxidizers.[7] It is best to collect it in a dedicated container.

Property Value

N-(2-fluorobenzyl)-2-(4-iodo-2,5-
Chemical Name dimethoxyphenyl)ethanamine,

monohydrochloride[2]

CAS Number 1539266-13-1[2]
Molecular Formula C17H19FINO2 « HCI[2]
Appearance Crystalline solid[2]

Potent psychoactive substance; assumed to be
Known Hazards ) ]
highly toxic based on related compounds.[3][5]

lll. Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b592884?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b592884?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b592884?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.caymanchem.com/product/14066
https://www.caymanchem.com/product/14066
https://www.caymanchem.com/product/14066
https://www.caymanchem.com/product/14066
https://wap.guidechem.com/encyclopedia/25i-nbf-dic1559876.html
https://cdn.caymanchem.com/cdn/msds/15722m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following protocol outlines the safe disposal of 25I-NBF hydrochloride waste.
Step 1: Waste Collection

e Solid Waste: Collect any solid 251-NBF hydrochloride, contaminated lab materials (e.g.,
weighing paper, gloves, pipette tips), and spill cleanup materials in a designated, labeled
hazardous waste container.[6]

e Liquid Waste: Solutions containing 25I-NBF hydrochloride should be collected in a
separate, labeled, leak-proof container.[6] Do not fill liquid waste containers beyond 80%
capacity to allow for expansion.[7]

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container that is puncture-resistant and leak-proof.

Step 2: Decontamination of Empty Containers

o Empty containers that held 25I-NBF hydrochloride must be decontaminated before
disposal.

» Triple-rinse the container with a suitable solvent (e.g., ethanol or methanol). The rinsate must
be collected and disposed of as hazardous liquid waste.[8][10]

 After triple-rinsing, deface or remove the original label, and the container may then be
disposed of in the regular trash or recycling, depending on institutional policies.[11]

Step 3: Storage of Hazardous Waste

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.[6]

e Ensure secondary containment is used for all liquid waste containers to capture any potential
leaks.[6]

o Keep waste containers closed at all times except when adding waste.[8]

Step 4: Final Disposal
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» Never dispose of 25I-NBF hydrochloride down the drain or in the regular trash.[7][11]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[9]

» Follow all institutional and local regulations for hazardous waste disposal.

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of 25I-NBF hydrochloride is illustrated below. This
diagram outlines the decision-making process from waste generation to final disposal.

Interim Storage

Final Disposal

Store in Designated
Secure Area with
Secondary Containment

Contact EHS for
Waste Pickup

Select & Label
Appropriate Waste Container

Proper Disposal via

Waste Generation & Collection
[ Licensed Facility

Generation of Segregate into Solid,
25I-NBF HCI Waste Liquid, or Sharps

Container Decontamination

Dispose of Clean
Container in Add to Liquid Waste
Regular Trash/Recycling

Empty Container -
Decontamination
(Triple Rinse)
Collect Rinsate as
Hazardous Waste J

Click to download full resolution via product page
Caption: Logical workflow for the safe disposal of 25I1-NBF hydrochloride waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of 25I-NBF hydrochloride, minimizing risks to themselves, their colleagues, and the
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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